N-(2,5-dichlorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15Cl2N3OS/c1-23-16(12-5-3-2-4-6-12)10-21-18(23)25-11-17(24)22-15-9-13(19)7-8-14(15)20/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: ZCYXCHBCKIOLCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C18H15Cl2N3OS
• Molecular Weight: 392.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as DMTA, is a novel compound that has gained attention in the scientific community for its potential use in various research applications. DMTA is a thioacetamide derivative that has been synthesized through a multi-step process using various reagents and catalysts.

Scientific Research Applications

Synthesis and Anticancer Activity

Researchers have synthesized and studied derivatives of this compound for their potential anticancer activities. For instance, a study explored the synthesis of thiazole and imidazole derivatives, revealing that some compounds exhibited significant selectivity and cytotoxicity against certain cancer cell lines, such as A549 human lung adenocarcinoma cells, while showing minimal toxicity towards non-cancerous cell lines (Evren et al., 2019). Another study focused on benzothiazole derivatives, noting considerable anticancer activity against various cancer cell lines, highlighting the compound's role in the development of potential anticancer agents (Yurttaş et al., 2015).

Antimicrobial Activity

Various derivatives have been synthesized and evaluated for their antimicrobial properties. A particular study synthesized novel thiazolidinone and acetidinone derivatives, showcasing significant antimicrobial activity against diverse micro-organisms, thereby suggesting the compound's utility in addressing microbial infections (Mistry et al., 2009).

Anticonvulsant Activity

Research into omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, including structures related to N-(2,5-dichlorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, has demonstrated anticonvulsant activity, indicating potential applications in the treatment of seizure disorders (Aktürk et al., 2002).

Antibacterial Agents

The synthesis of derivatives involving thiazolidinones and other heterocyclic rings has led to compounds with notable antibacterial activity. This research supports the compound's application in developing new antibacterial agents to combat resistant bacterial strains (Ramalingam et al., 2019).